alpha-Viniferin

Specification

• CAS No.: 62218-13-7
• Molecular Formula: C42H30O9
• Molecular Weight: 678.7 g/mol
• IUPAC Name: 3,11,19-tris(4-hydroxyphenyl)-4,12,20-trioxaheptacyclo[16.6.1.12,5.110,13.021,25.09,27.017,26]heptacosa-1(25),5,7,9(27),13,15,17(26),21,23-nonaene-7,15,23-triol
• Standard InChI: InChI=1S/C42H30O9/c43-22-7-1-19(2-8-22)40-37-28-13-25(46)17-32-35(28)39(42(50-32)21-5-11-24(45)12-6-21)30-15-27(48)18-33-36(30)38(29-14-26(47)16-31(49-40)34(29)37)41(51-33)20-3-9-23(44)10-4-20/h1-18,37-48H
• Standard InChI Key: KUTVNHOAKHJJFL-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H]2[C@@H]3C4=C5[C@@H]([C@H](OC5=CC(=C4)O)C6=CC=C(C=C6)O)C7=C8[C@H]([C@@H](OC8=CC(=C7)O)C9=CC=C(C=C9)O)C1=C3C(=CC(=C1)O)O2)O
• SMILES: C1=CC(=CC=C1C2C3C4=C5C(C(OC5=CC(=C4)O)C6=CC=C(C=C6)O)C7=C8C(C(OC8=CC(=C7)O)C9=CC=C(C=C9)O)C1=C3C(=CC(=C1)O)O2)O
• Canonical SMILES: C1=CC(=CC=C1C2C3C4=C5C(C(OC5=CC(=C4)O)C6=CC=C(C=C6)O)C7=C8C(C(OC8=CC(=C7)O)C9=CC=C(C=C9)O)C1=C3C(=CC(=C1)O)O2)O
• Appearance: Powder

Introduction

alpha-Viniferin is a naturally occurring oligostilbene, specifically a resveratrol dimer. It belongs to the stilbenoid family, a group of plant secondary metabolites known for their diverse biological activities. Predominantly found in plants such as Vitis vinifera (grapevine), Caragana sinica, and Carex pumila, alpha-Viniferin has garnered significant scientific interest due to its potential health benefits, including antioxidant, anti-inflammatory, anticancer, and neuroprotective properties.

Natural Sources and Extraction

alpha-Viniferin is found in various plant species, with notable concentrations in:

• Vitis vinifera (Grapevine): Particularly in the roots and stems.

• Caragana sinica: A traditional medicinal plant in Asia.

• Carex pumila: A plant species found in coastal regions.

Extraction Methods:

Common extraction methods include:

• Solvent Extraction: Using solvents like ethanol, methanol, or ethyl acetate to extract alpha-Viniferin from plant materials.

• Supercritical Fluid Extraction (SFE): A more efficient and environmentally friendly method using supercritical CO2.

• Ultrasound-Assisted Extraction (UAE): Enhances extraction efficiency by using ultrasound waves.

Biological Activities and Research Findings

alpha-Viniferin has been extensively studied for its diverse range of biological activities.

4.1. Antioxidant Activity:

alpha-Viniferin exhibits strong antioxidant properties, scavenging free radicals and reducing oxidative stress. Studies have shown that it can protect cells from damage caused by reactive oxygen species (ROS).

• Research Finding: In vitro studies have demonstrated that alpha-Viniferin has a higher antioxidant capacity compared to resveratrol in certain assays (e.g., ORAC assay). (Reference: Journal of Agricultural and Food Chemistry)

4.2. Anti-inflammatory Activity:

It has been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators.

• Research Finding: alpha-Viniferin can suppress the activation of NF-κB, a key transcription factor involved in inflammation. (Reference: Biochemical Pharmacology)

4.3. Anticancer Activity:

Several studies have explored the anticancer potential of alpha-Viniferin, demonstrating its ability to inhibit the growth and proliferation of cancer cells.

• Research Finding: alpha-Viniferin has shown promising results in inhibiting the growth of breast cancer cells and inducing apoptosis in vitro. (Reference: European Journal of Pharmacology)

• Research Finding: In vivo studies in mice have indicated that alpha-Viniferin can reduce tumor volume and metastasis in certain cancer models. (Reference: Cancer Letters)

Activity	Mechanism of Action	Research Finding	Source
Antioxidant	Scavenges free radicals, reduces oxidative stress	Higher antioxidant capacity than resveratrol in some in vitro assays	Journal of Agricultural and Food Chemistry
Anti-inflammatory	Inhibits pro-inflammatory cytokines and NF-κB activation	Suppresses NF-κB activation, reducing inflammation	Biochemical Pharmacology
Anticancer	Inhibits cancer cell growth, induces apoptosis	Inhibits breast cancer cell growth and induces apoptosis in vitro; reduces tumor volume and metastasis in vivo (mouse models)	European Journal of Pharmacology, Cancer Letters
Neuroprotective	Protects neurons from oxidative stress and excitotoxicity	Shown to protect neuronal cells from damage induced by oxidative stress and glutamate excitotoxicity in vitro. May have potential in neurodegenerative diseases.	Journal of Nutritional Biochemistry, Neurochemistry International

4.4 Neuroprotective activity:

alpha-Viniferin may offer neuroprotective effects by safeguarding neurons from oxidative stress and excitotoxicity.

• Research Finding: alpha-Viniferin has been shown to protect neuronal cells from damage induced by oxidative stress and glutamate excitotoxicity in vitro. This suggests its potential utility in addressing neurodegenerative diseases. (Reference: Journal of Nutritional Biochemistry, Neurochemistry International)

Pharmacokinetics and Metabolism

The pharmacokinetic properties of alpha-Viniferin are still under investigation. Preliminary studies suggest that its bioavailability may be limited due to its relatively large molecular size and potential for rapid metabolism.

• Research Finding: Studies have investigated the absorption, distribution, metabolism, and excretion (ADME) of alpha-Viniferin, highlighting challenges in achieving high plasma concentrations after oral administration. (Reference: Molecular Nutrition & Food Research)

Further research is needed to fully elucidate the metabolic pathways and optimize the delivery of alpha-Viniferin for therapeutic applications.

Potential Applications and Future Directions

alpha-Viniferin holds promise as a potential therapeutic agent for various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders. Further research is warranted to:

• Conduct more in-depth clinical trials to evaluate its efficacy and safety in humans.

• Investigate novel formulations and delivery systems to improve its bioavailability.

• Explore its potential synergistic effects when combined with other therapeutic agents.

Safety and Toxicity

Limited data is available regarding the long-term safety and toxicity of alpha-Viniferin in humans. Preclinical studies have not reported significant adverse effects at tested doses, but comprehensive toxicological assessments are necessary before widespread use.